Cas no 2229389-55-1 (4-(5-bromo-2-methoxypyridin-3-yl)butan-1-amine)

• Product Name: 4-(5-bromo-2-methoxypyridin-3-yl)butan-1-amine
• CAS No: 2229389-55-1
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• CID: 6455336
• PubChem ID: 165797026
• Update Time: 2025-06-28

4-(5-bromo-2-methoxypyridin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-methoxypyridin-3-yl)butan-1-amine
• 2229389-55-1
• EN300-1936010

• Inchi： 1S/C10H15BrN2O/c1-14-10-8(4-2-3-5-12)6-9(11)7-13-10/h6-7H,2-5,12H2,1H3
• InChI Key： DYVLBQLUULDZIJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCCCN)OC

Computed Properties

• Exact Mass: 258.03678g/mol
• Monoisotopic Mass: 258.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 4-(5-bromo-2-methoxypyridin-3-yl)butan-1-amine

Introduction to 4-(5-bromo-2-methoxypyridin-3-yl)butan-1-amine (CAS No. 2229389-55-1)

4-(5-bromo-2-methoxypyridin-3-yl)butan-1-amine is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229389-55-1, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both bromine and methoxy substituents on the pyridine ring, coupled with the amine functional group at the butyl chain, makes it a versatile intermediate for various chemical modifications.

The molecular structure of 4-(5-bromo-2-methoxypyridin-3-yl)butan-1-amine consists of a pyridine core substituted at the 5-position with a bromine atom and at the 2-position with a methoxy group. The butan-1-amine moiety extends from the 3-position of the pyridine ring, providing a reactive site for further functionalization. This architecture is particularly appealing in medicinal chemistry due to the ability of pyridine derivatives to interact with biological targets, such as enzymes and receptors.

In recent years, there has been a growing interest in developing novel compounds that incorporate heterocyclic structures, such as pyridine, for their enhanced binding affinity and selectivity. 4-(5-bromo-2-methoxypyridin-3-yl)butan-1-amine fits well within this trend, as it serves as a valuable building block for synthesizing more complex molecules. The bromine atom at the 5-position allows for easy introduction of other functional groups via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in drug discovery.

The amine group at the butyl chain provides another site for chemical modification, enabling the synthesis of amides, esters, or other derivatives that can be further explored for their pharmacological properties. This dual reactivity makes 4-(5-bromo-2-methoxypyridin-3-yl)butan-1-amine a versatile intermediate in both academic research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have been investigated for their potential in treating neurological disorders, infectious diseases, and cancer. The presence of both bromine and methoxy groups in 4-(5-bromo-2-methoxypyridin-3-yl)butan-1-amine suggests that it may exhibit similar biological activities or serve as a precursor for drugs targeting these conditions.

One notable area of research involving 4-(5-bromo-2-methoxypyridin-3-yb-butan-l-am ine is its application in kinase inhibition. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Pyridine-based inhibitors have shown promise in targeting kinases due to their ability to bind tightly to the active sites of these enzymes. The structural features of 4-(5-bromo-z-methoxypyridin-z-yb-butan-l-am ine, including its pyridine core and amine group, make it a potential candidate for designing kinase inhibitors.

Moreover, the compound's reactivity allows for further derivatization to explore different pharmacophores. For example, replacing the bromine atom with other groups or modifying the butyl chain can lead to new analogs with altered biological profiles. Such modifications are essential in optimizing drug candidates for efficacy and safety.

The synthesis of 4-(5-bromo-z-methoxypyridin-z-yb-butan-l-am ine can be achieved through multi-step organic reactions starting from commercially available precursors. The key steps typically involve halogenation of a pyridine derivative followed by nucleophilic substitution or coupling reactions to introduce the desired substituents. Advanced synthetic techniques, such as flow chemistry or transition-metal catalysis, can enhance yield and purity while reducing reaction times.

In conclusion,4-(z)-(z)-bromo-z-methoxypy ridin-e-but an-l-am ine (CAS No. z2229389-z55-z1) is a compound of considerable interest in pharmaceutical chemistry due to its structural versatility and potential biological activities. Its role as an intermediate in synthesizing more complex molecules underscores its importance in drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for pyridine derivatives,4-(z)-(z)-bromo-z-methoxypy ridin-e-but an-l-am ine is likely to remain a valuable tool in both academic and industrial settings.